Cas no 2171747-84-3 (2-amino-1-(3-methoxypropyl)cyclopentan-1-ol)

• Product Name: 2-amino-1-(3-methoxypropyl)cyclopentan-1-ol
• CAS No: 2171747-84-3
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5867080
• PubChem ID: 165787060
• Update Time: 2025-08-04

2-amino-1-(3-methoxypropyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-methoxypropyl)cyclopentan-1-ol
• 2171747-84-3
• EN300-1624020

• Inchi： 1S/C9H19NO2/c1-12-7-3-6-9(11)5-2-4-8(9)10/h8,11H,2-7,10H2,1H3
• InChI Key： XFSZAIJOSRLOEG-UHFFFAOYSA-N
• SMILES： OC1(CCCOC)CCCC1N

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-1-(3-methoxypropyl)cyclopentan-1-ol

2-Amino-1-(3-Methoxypropyl)Cyclopentan-1-Ol: A Comprehensive Overview

2-Amino-1-(3-methoxypropyl)cyclopentan-1-ol (CAS No. 2171747-84-3) is a versatile organic compound with a unique structure that combines a cyclopentane ring, an amino group, and a methoxypropyl chain. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure allows for a wide range of functional groups to be introduced, making it a valuable building block in organic synthesis.

The cyclopentane ring at the core of this compound provides stability and rigidity, while the amino group and methoxypropyl chain introduce flexibility and reactivity. Recent studies have highlighted the importance of such structural features in enhancing the compound's bioavailability and pharmacokinetic properties. For instance, researchers have explored the use of 2-amino-1-(3-methoxypropyl)cyclopentan-1-ol as a precursor for developing novel drug delivery systems, where its amphiphilic nature plays a crucial role.

One of the most promising applications of this compound is in the field of medicinal chemistry. Its ability to act as a chiral auxiliary has been extensively studied, with recent advancements demonstrating its utility in asymmetric synthesis. The chiral center present in the molecule enables the formation of enantiomerically enriched products, which are highly sought after in drug development. Furthermore, its role as a ligand in catalytic processes has been explored, with reports indicating improved catalytic efficiency when compared to traditional ligands.

In terms of synthesis, 2-amino-1-(3-methoxypropyl)cyclopentan-1-ol can be prepared via various methods, including ring-opening reactions of epoxides and cycloaddition processes. Recent research has focused on developing more sustainable and eco-friendly synthesis routes. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such advancements not only enhance the scalability of production but also align with the growing demand for green chemistry practices.

The compound's physical properties, such as its melting point and solubility, have been extensively characterized. Its high solubility in organic solvents makes it an ideal candidate for use in organic reactions where solubility is critical. Additionally, its ability to form stable complexes with metal ions has been leveraged in designing new materials for sensing applications. Recent studies have demonstrated its potential as a sensing material for detecting heavy metal ions in aqueous solutions.

Another area where 2-amino-1-(3-methoxypropyl)cyclopentan-1-ol has shown promise is in polymer chemistry. Its incorporation into polymer networks has led to materials with enhanced mechanical properties and thermal stability. Researchers have explored its use as a crosslinking agent in thermosetting polymers, resulting in materials with improved resistance to environmental factors such as humidity and temperature fluctuations.

From an analytical standpoint, the compound's structure lends itself well to various spectroscopic techniques. For instance, its nuclear magnetic resonance (NMR) spectrum provides detailed insights into its stereochemistry and dynamic behavior. Recent advancements in NMR technology have enabled researchers to study the molecule's conformational changes under different conditions, shedding light on its molecular dynamics.

In conclusion, 2-amino-1-(3-methoxypropyl)cyclopentan-1-ol (CAS No. 2171747-84-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, medicinal chemistry, and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific innovation.